N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H22N2O4S2/c1-12-13(2)30-23(19(12)22-24-15-8-6-7-9-18(15)31-22)25-21(26)14-10-16(27-3)20(29-5)17(11-14)28-4/h6-11H,1-5H3,(H,25,26)
• InChI Key: WFZZBDAFRATSET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C2=NC3=CC=CC=C3S2)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC)C
• Molecular Formula: C23H22N2O4S2
• Molecular Weight: 454.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-3,4,5-trimethoxybenzamide, also known as BNTX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. BNTX is a selective antagonist of the AMPA receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity and memory formation.

Scientific Research Applications

Antibacterial Agent

The compound has been involved in the synthesis of complexes with metals like Cu(II) and Hg(II), which have shown antibacterial activity against pathogens such as Staphylococcus aureus and E. coli . This suggests its potential use as an antibacterial agent.

Synthesis of Metal Complexes

It serves as a ligand in the preparation of metal complexes. The N and O atoms in the compound act as coordinating sites, allowing it to bind with metals and form complexes that have various applications, including medicinal.